2-Methoxyethyl 4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
2-Methoxyethyl 4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
Potent hedgehog signaling inhibitor (IC50 values are 1.5 (Shh), 1.5 (SAG), 4 (Gli2) and 6 μM (Gli1)). Antitumor agent. Active in vivo and in vitro.
Hedgehog (Hh) signaling inhibitor. Inhibits Sonic hedgehog (Shh)-, SAG- and Gli-induced Hh pathway activation in Shh-LIGHT2 cells (IC50 values are 1.5, 1.5, 4 and 6um for Shh-, SAG-, Gli2- and Gli1-induced activation). Also inhibits Hh pathway activation in SmoM2-LIGHT cells (IC50 = 2.5um); inhibits the proliferation of cerebellar granule neuron precursors expressing SmoM2. Does not inhibit Wnt signaling.
Hedgehog (Hh) signaling inhibitor. Inhibits Sonic hedgehog (Shh)-, SAG- and Gli-induced Hh pathway activation in Shh-LIGHT2 cells (IC50 values are 1.5, 1.5, 4 and 6um for Shh-, SAG-, Gli2- and Gli1-induced activation). Also inhibits Hh pathway activation in SmoM2-LIGHT cells (IC50 = 2.5um); inhibits the proliferation of cerebellar granule neuron precursors expressing SmoM2. Does not inhibit Wnt signaling.
Brand Name:
Vulcanchem
CAS No.:
599150-20-6
VCID:
VC21056646
InChI:
InChI=1S/C27H29NO6/c1-16-24(27(31)34-12-11-32-2)25(17-7-6-8-19(29)13-17)26-21(28-16)14-18(15-22(26)30)20-9-4-5-10-23(20)33-3/h4-10,13,18,25,28-29H,11-12,14-15H2,1-3H3
SMILES:
CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3OC)C4=CC(=CC=C4)O)C(=O)OCCOC
Molecular Formula:
C27H29NO6
Molecular Weight:
463.5 g/mol
2-Methoxyethyl 4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
CAS No.: 599150-20-6
Cat. No.: VC21056646
Molecular Formula: C27H29NO6
Molecular Weight: 463.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent hedgehog signaling inhibitor (IC50 values are 1.5 (Shh), 1.5 (SAG), 4 (Gli2) and 6 μM (Gli1)). Antitumor agent. Active in vivo and in vitro. Hedgehog (Hh) signaling inhibitor. Inhibits Sonic hedgehog (Shh)-, SAG- and Gli-induced Hh pathway activation in Shh-LIGHT2 cells (IC50 values are 1.5, 1.5, 4 and 6um for Shh-, SAG-, Gli2- and Gli1-induced activation). Also inhibits Hh pathway activation in SmoM2-LIGHT cells (IC50 = 2.5um); inhibits the proliferation of cerebellar granule neuron precursors expressing SmoM2. Does not inhibit Wnt signaling. |
|---|---|
| CAS No. | 599150-20-6 |
| Molecular Formula | C27H29NO6 |
| Molecular Weight | 463.5 g/mol |
| IUPAC Name | 2-methoxyethyl 4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate |
| Standard InChI | InChI=1S/C27H29NO6/c1-16-24(27(31)34-12-11-32-2)25(17-7-6-8-19(29)13-17)26-21(28-16)14-18(15-22(26)30)20-9-4-5-10-23(20)33-3/h4-10,13,18,25,28-29H,11-12,14-15H2,1-3H3 |
| Standard InChI Key | ZXSWZQSYZYMZKS-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3OC)C4=CC(=CC=C4)O)C(=O)OCCOC |
| Canonical SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3OC)C4=CC(=CC=C4)O)C(=O)OCCOC |
| Appearance | Assay:≥95%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator